3-Chloro-1-(4-methoxyphenyl)butan-2-one

• CAS No.: 24765-63-7
• Molecular Formula: C11H13ClO2
• Molecular Weight: 212.67 g/mol
• IUPAC Name: 3-chloro-1-(4-methoxyphenyl)butan-2-one
• InChI: InChI=1S/C11H13ClO2/c1-8(12)11(13)7-9-3-5-10(14-2)6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key: RLDFMKFGGZKMTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)CC1=CC=C(C=C1)OC)Cl

Description

3-Chloro-1-(4-methoxyphenyl)butan-2-one is a chlorinated aromatic ketone characterized by a methoxyphenyl group at position 1, a ketone at position 2, and a chlorine substituent at position 3 of the butanone backbone. Its synthesis typically involves multi-step reactions, including halogenation and condensation processes. For instance, describes the preparation of related chlorinated ketones using anhydrous conditions and Schlenk techniques, highlighting the importance of controlled environments for achieving high yields .

Comparison with Similar Compounds

4-(4-Methoxyphenyl)butan-2-one

Structural Difference: Lacks the 3-chloro substituent. Synthesis: Produced via a one-pot tandem synthesis using a AuPd nanoalloy catalyst, involving dehydrogenation, aldol condensation, and hydrogenation steps . This method emphasizes catalytic efficiency and sustainability by utilizing hydrogen auto-transfer. Reactivity: The absence of chlorine reduces electrophilicity at position 3, making it less reactive toward nucleophilic substitution compared to the chlorinated analog.

3-Chloro-1-(4-methoxyphenyl)-1-propanone

Structural Difference: Shorter carbon chain (propanone vs. butanone) and ketone at position 1. Synthesis: Prepared via chlorination of a cyclopropyl ketone precursor under nitrogen atmosphere, as detailed in . Properties: The shorter chain may reduce steric hindrance, enhancing solubility in polar solvents.

4-Chloro-1-(2-thienyl)butan-1-one

Structural Difference: Thienyl substituent replaces methoxyphenyl; chlorine at position 4. Reactivity: The electron-rich thienyl group increases susceptibility to electrophilic aromatic substitution, contrasting with the electron-donating methoxy group in the parent compound.

1-(2,2-Dimethyl-1,3-dioxolan-4-yl)-4-(4-methoxyphenyl)butan-2-one

Structural Difference : Incorporates a dioxolane ring as a protecting group.
Synthesis : Example 1 in demonstrates its preparation via reaction with 2,2-dimethyl-1,3-dioxolan-4-ylidenecarbonylazide in THF .
Applications : The dioxolane ring enhances stability during synthetic transformations, making it useful in multi-step syntheses requiring ketone protection.

Antimicrobial Activity

highlights that 3-chloro-substituted azetidin-2-one derivatives exhibit potent antimicrobial activity against pathogens like Staphylococcus aureus and Candida albicans .

Catalytic Efficiency

The AuPd catalyst used for synthesizing 4-(4-methoxyphenyl)butan-2-one () achieves high efficiency in tandem reactions, whereas chlorinated analogs may require additional steps or harsher conditions due to steric and electronic effects .

Data Table: Key Properties of Comparative Compounds

Compound Name	Molecular Formula	Key Substituents	Synthesis Method	Notable Properties/Applications
3-Chloro-1-(4-methoxyphenyl)butan-2-one	C₁₁H₁₃ClO₂	3-Cl, 4-OCH₃ phenyl	Halogenation/condensation	Intermediate for pharmaceuticals
4-(4-Methoxyphenyl)butan-2-one	C₁₁H₁₄O₂	4-OCH₃ phenyl	AuPd-catalyzed tandem synthesis	Hydrogenation substrate
4-Chloro-1-(2-thienyl)butan-1-one	C₈H₇ClOS	4-Cl, 2-thienyl	Industrial-scale production	Electrophilic reactivity studies
3-Chloro-1-(4-methoxyphenyl)-1-propanone	C₁₀H₁₁ClO₂	3-Cl, 4-OCH₃ phenyl	Cyclopropyl ketone chlorination	Solubility in polar solvents

Q & A

Basic Questions

Q. What are the common synthetic routes for preparing 3-Chloro-1-(4-methoxyphenyl)butan-2-one, and what critical parameters influence yield?

• Methodological Answer : The compound is typically synthesized via Friedel-Crafts acylation. For example, 4-methoxybenzene reacts with a chloro-substituted acyl chloride (e.g., 3-chlorobutanoyl chloride) in the presence of a Lewis acid catalyst like AlCl₃ . Key parameters include:

• Catalyst stoichiometry (excess AlCl₃ improves electrophilicity).
• Reaction temperature (20–40°C avoids side reactions like over-acylation).
• Solvent choice (anhydrous dichloromethane or nitrobenzene enhances regioselectivity) .
  • Critical Note : Post-reaction quenching with ice-water and careful pH adjustment (to ~7) are essential to isolate the ketone product without hydrolyzing the methoxy group .

Q. How can researchers characterize the structural and electronic properties of 3-Chloro-1-(4-methoxyphenyl)butan-2-one using spectroscopic and crystallographic methods?

• Methodological Answer :

• NMR : ¹H NMR identifies the methoxy singlet (~δ 3.8 ppm) and aryl/alkyl protons. ¹³C NMR confirms the carbonyl carbon (~δ 200 ppm) and chlorine-induced deshielding .
• X-ray Crystallography : SHELX software refines crystal structures, resolving bond angles and intermolecular interactions (e.g., C=O···H hydrogen bonds) .
• IR Spectroscopy : The carbonyl stretch (~1700 cm⁻¹) and C-Cl vibration (~550–650 cm⁻¹) validate functional groups .

Advanced Questions

Q. What strategies are recommended for analyzing contradictory spectral data (e.g., NMR chemical shift discrepancies) in derivatives of 3-Chloro-1-(4-methoxyphenyl)butan-2-one?

• Methodological Answer :

• Variable Temperature NMR : Resolves dynamic effects (e.g., rotameric equilibria) causing split signals.
• DFT Calculations : Predict chemical shifts using software like Gaussian to compare with experimental data and identify conformational preferences .
• Deuterium Exchange Experiments : Detect hydrogen bonding interactions that alter proton environments (e.g., OH or NH groups in derivatives) .

Q. How can structure-activity relationship (SAR) studies be designed to evaluate the biological activity of 3-Chloro-1-(4-methoxyphenyl)butan-2-one analogs?

• Methodological Answer :

• Structural Modifications : Vary substituents on the phenyl ring (e.g., halogen, methoxy) and alkyl chain length (Table 1).

• Biological Assays : Test analogs against targets like serotonin receptors or microbial enzymes (e.g., trypanothione reductase) using in vitro inhibition assays .

• Data Analysis : Use regression models (e.g., Hansch analysis) to correlate logP, steric bulk, and IC₅₀ values .

  Table 1: Example Analogs for SAR Studies

  Compound	Substituent Variation	Key Feature Tested
  4-Chloro-1-(2,4-difluorophenyl)butan-1-one	Fluorine position	Electronic effects
  3-Chloro-1-(4-fluorophenyl)propan-1-one	Shorter alkyl chain	Steric flexibility
  4-(4-Methoxyphenyl)butan-2-amine	Amine vs. ketone functionality	Hydrogen bonding

Q. What computational approaches are suitable for predicting the reactivity of 3-Chloro-1-(4-methoxyphenyl)butan-2-one in nucleophilic substitution reactions?

• Methodological Answer :

• Molecular Dynamics (MD) Simulations : Model solvent effects on SN2 transition states (e.g., polar aprotic solvents lowering activation energy).
• Frontier Molecular Orbital (FMO) Analysis : Identify nucleophilic attack sites using LUMO maps (e.g., carbonyl carbon vs. β-chlorine) .
• Kinetic Isotope Effects (KIE) : Compare $k_H/k_D$ to distinguish concerted vs. stepwise mechanisms in Cl⁻ displacement .

Key Considerations

• Data Contradictions : Address inconsistent biological activity reports by standardizing assay conditions (e.g., pH, solvent) and validating purity via HPLC .
• Safety : Handle chlorinated ketones in fume hoods; use PPE to avoid dermal exposure (LD₅₀ data for analogs suggest moderate toxicity) .